Cas no 915710-94-0 (tert-butyl N-{2-(E)-N'-hydroxycarbamimidoylethyl}carbamate)

tert-butyl N-{2-(E)-N'-hydroxycarbamimidoylethyl}carbamate structure
915710-94-0 structure
Product Name:tert-butyl N-{2-(E)-N'-hydroxycarbamimidoylethyl}carbamate
CAS No:915710-94-0
MF:C8H17N3O3
MW:203.238881826401
CID:2103236
Update Time:2023-11-21

tert-butyl N-{2-(E)-N'-hydroxycarbamimidoylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • (Z)-tert-butyl 3-amino-3-(hydroxyimino)propylcarbamate
    • tert-butyl [(3Z)-3-amino-3-(hydroxyimino)propyl]carbamate
    • tert-butyl N-[(3Z)-3-amino-3-hydroxyiminopropyl]carbamate
    • Tert-butyl N-(3-amino-3-hydroxyiminopropyl)carbamate
    • tert-butyl N-{2-(E)-N'-hydroxycarbamimidoylethyl}carbamate
    • Inchi: 1S/C8H17N3O3/c1-8(2,3)14-7(12)10-5-4-6(9)11-13/h13H,4-5H2,1-3H3,(H2,9,11)(H,10,12)
    • InChI Key: UTRZCIJAPSBNIF-UHFFFAOYSA-N
    • SMILES: O(C(NCCC(=NO)N)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 220
  • Topological Polar Surface Area: 96.9

tert-butyl N-{2-(E)-N'-hydroxycarbamimidoylethyl}carbamate Pricemore >>

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